Cas no 1283108-21-3 (3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1283108-21-3
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD21091641
• CID: 5557564
• PubChem ID: 52903498
• Update Time: 2025-10-31

3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-1-(2-methoxyphenyl)-2,6-dioxo-

• MDL： MFCD21091641
• Inchi： 1S/C12H10N2O5/c1-19-9-5-3-2-4-8(9)14-10(15)7(11(16)17)6-13-12(14)18/h2-6H,1H3,(H,13,18)(H,16,17)
• InChI Key： AWOKIYFKIQHGRG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2OC)C(=O)C(C(O)=O)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Introduction to 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-21-3)

3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-21-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its intricate molecular framework, which includes a methoxyphenyl substituent and a carboxylic acid functional group. The combination of these features endows the molecule with a range of biological activities that are of great interest to researchers.

The chemical structure of 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is particularly noteworthy. The pyrimidine ring system is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the methoxyphenyl group enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution. Additionally, the carboxylic acid moiety can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's pharmacological properties.

Recent studies have explored the potential therapeutic applications of 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid. One area of focus has been its anti-inflammatory activity. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that further investigation into its anticancer properties is warranted.

In addition to its biological activities, the synthetic accessibility of 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has been a subject of interest for chemists. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the reaction of 2-methoxybenzaldehyde with urea in the presence of an appropriate catalyst. This approach not only simplifies the synthesis but also allows for easy modification of the molecular structure through variations in the starting materials.

The physicochemical properties of 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid are also important considerations for its practical applications. The compound is typically obtained as a white crystalline solid with a melting point ranging from 180°C to 185°C. Its solubility in common organic solvents such as DMSO and DMF makes it suitable for use in various biological assays and formulations.

In terms of safety and toxicity profiles, preliminary studies have indicated that 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before it can be considered for clinical trials or therapeutic use.

The future prospects for 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties through structure-activity relationship (SAR) studies. Additionally, efforts are being made to develop more efficient synthetic methods and explore its potential in combination therapies with other drugs.

In conclusion, 3-(2-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-21-3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.